tert-Butyl 6-oxohexanoate

• IUPAC Name: tert-butyl 6-oxohexanoate
• InChI: InChI=1S/C10H18O3/c1-10(2,3)13-9(12)7-5-4-6-8-11/h8H,4-7H2,1-3H3
• InChI Key: NLHDDMANTVRMMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCCCC=O
• Molecular Formula: C10H18O3
• Molecular Weight: 186.25 g/mol

Description

Tert-Butyl 6-oxohexanoate is a useful research compound. Its molecular formula is C10H18O3 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Biosynthesis in Drug Synthesis

tert-Butyl 6-oxohexanoate is integral in the biosynthesis of key intermediates for the synthesis of atorvastatin and rosuvastatin, cholesterol-lowering drugs. A study by Liu et al. (2018) demonstrated the use of carbonyl reductase from Rhodosporidium toruloides in the biosynthesis of tert-butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate, a key intermediate, in both mono and biphasic media, showing high yield and enantiomeric excess (Liu et al., 2018).

2. Enzymatic Synthesis for Chiral Synthons

The compound plays a crucial role in the enzymatic synthesis of chiral synthons used in pharmaceuticals. He et al. (2015) highlighted the efficient enzymatic synthesis of tert-butyl (S)-6-chloro-5-hydroxy-3-oxohexanoate, another valuable chiral synthon, with improved catalytic activity using a mutant alcohol dehydrogenase (He et al., 2015).

3. Polymer Synthesis

In polymer science, tert-Butyl 6-oxohexanoate has been applied in the synthesis of functional polycaprolactones. Zhang et al. (2016) described a method for creating a new family of functional polycaprolactones using 6-oxohexanoic acid and various isocyanides, showcasing the versatility of this compound in polymer chemistry (Zhang et al., 2016).

4. Chemoenzymatic Synthesis

Wolberg et al. (2001) presented a chemoenzymatic synthesis method for creating all four stereoisomers of tert-butyl 6-chloro-3,5-dihydroxy-hexanoate, demonstrating its application in producing versatile 1,3-diol building blocks (Wolberg et al., 2001).

5. Catalytic Activity Studies

The compound has been investigated in studies focusing on catalytic activities. Alshaheri et al. (2017) explored the catalytic oxidation of hydrocarbons in the presence of tert-butyl hydroperoxide, showcasing the compound's relevance in catalysis research (Alshaheri et al., 2017).